Cas no 2172606-83-4 (N'-hydroxy-3-methoxythiolane-3-carboximidamide)

• Product Name: N'-hydroxy-3-methoxythiolane-3-carboximidamide
• CAS No: 2172606-83-4
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 6213880
• PubChem ID: 165518835
• Update Time: 2025-07-23

N'-hydroxy-3-methoxythiolane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-3-methoxythiolane-3-carboximidamide
• 2172606-83-4
• EN300-1291447

• Inchi： 1S/C6H12N2O2S/c1-10-6(5(7)8-9)2-3-11-4-6/h9H,2-4H2,1H3,(H2,7,8)
• InChI Key： LEPMJOYXQQYDLL-UHFFFAOYSA-N
• SMILES： S1CCC(/C(=N/O)/N)(C1)OC

Computed Properties

• Exact Mass: 176.06194880g/mol
• Monoisotopic Mass: 176.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.1Ų

Additional information on N'-hydroxy-3-methoxythiolane-3-carboximidamide

Research Brief on N'-hydroxy-3-methoxythiolane-3-carboximidamide (CAS: 2172606-83-4): Recent Advances and Applications

N'-hydroxy-3-methoxythiolane-3-carboximidamide (CAS: 2172606-83-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by a thiolane ring and a hydroxycarboximidamide moiety, suggests its potential as a versatile building block for the design of new pharmacophores. Recent synthetic methodologies have optimized the production of N'-hydroxy-3-methoxythiolane-3-carboximidamide, achieving higher yields and purity, which is critical for its application in high-throughput screening and drug development pipelines. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability of its synthesis.

In terms of biological activity, preliminary studies have demonstrated that N'-hydroxy-3-methoxythiolane-3-carboximidamide exhibits promising inhibitory effects against certain metalloenzymes, such as histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). These enzymes are implicated in various pathological conditions, including cancer, inflammation, and neurodegenerative diseases. The compound's ability to chelate metal ions within the active sites of these enzymes makes it a valuable candidate for further optimization and development as a therapeutic agent.

Moreover, recent in vitro and in vivo studies have highlighted the compound's antimicrobial properties, particularly against drug-resistant bacterial strains. Its mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways. These findings underscore its potential as a lead compound for the development of new antibiotics, addressing the growing challenge of antimicrobial resistance.

In conclusion, N'-hydroxy-3-methoxythiolane-3-carboximidamide (CAS: 2172606-83-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to antimicrobial therapy. Future research should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The continued investigation of this compound may yield significant contributions to the development of novel therapeutics in the chemical biology and pharmaceutical industries.